Cas no 2091606-48-1 (3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid)

3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo and fluoro substituent adjacent to a trifluoromethyl group—enhance its reactivity as a versatile intermediate in cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. The presence of electron-withdrawing groups (fluoro and trifluoromethyl) increases its electrophilic character, making it valuable for constructing complex molecules. This compound is particularly useful in medicinal chemistry for developing bioactive compounds due to its ability to modulate lipophilicity and metabolic stability. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid structure

2091606-48-1 structure

Product Name:3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid

CAS No:2091606-48-1

MF:C₈H₃BrF₄O₂

MW:287.005835771561

MDL:MFCD31382551

CID:4785563

Update Time:2026-02-27

3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2-fluoro-5-(trifluoromethyl)benzoic acid
- 3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid
- MDL： MFCD31382551
- Inchi： 1S/C8H3BrF4O2/c9-5-2-3(8(11,12)13)1-4(6(5)10)7(14)15/h1-2H,(H,14,15)
- InChI Key： BECOJVSNSCGNHO-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C(=O)O)C=C(C(F)(F)F)C=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 256
XLogP3: 3.1
Topological Polar Surface Area: 37.3

3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid Pricemore >>

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abcr	AB517920-250mg	3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid, 95%; .	2091606-48-1	95%	250mg	€153.80	2024-04-18
abcr	AB517920-1g	3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid, 95%; .	2091606-48-1	95%	1g	€254.90	2024-04-18
abcr	AB517920-5g	3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid, 95%; .	2091606-48-1	95%	5g	€773.80	2024-04-18
abcr	AB517920-10g	3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid, 95%; .	2091606-48-1	95%	10g	€1277.00	2024-04-18